Cas no 20618-42-2 (2-(Hydroxymethyl)cyclopentanone)

2-(Hydroxymethyl)cyclopentanone is a versatile cyclic ketone derivative featuring both a hydroxyl and a carbonyl functional group. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its cyclopentanone backbone provides rigidity, while the hydroxymethyl group enhances reactivity for further derivatization, such as esterification or etherification. The compound’s balanced polarity ensures good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under standard handling conditions and well-defined reactivity profile make it a reliable building block for complex molecular architectures.

2-(Hydroxymethyl)cyclopentanone structure

20618-42-2 structure

Product Name:2-(Hydroxymethyl)cyclopentanone

CAS No:20618-42-2

MF:C₆H₁₀O₂

MW:114.142402172089

MDL:MFCD22542676

CID:1091948

PubChem ID:11094575

Update Time:2025-06-07

2-(Hydroxymethyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

- 2-(Hydroxymethyl)cyclopentanone
- 2-(hydroxymethyl)cyclopentan-1-one
- Cyclopentanone, 2-(hydroxymethyl)-
- AK146211
- (hydroxymethyl)cyclopentanone
- 2-methylolcyclopentan-1-one
- VUFAQJGFNIATIT-UHFFFAOYSA-N
- alpha-(hydroxymethyl)cyclopentanone
- 2(SR)-(hydroxymethyl)cyclopentanone
- 2-(hydroxymethyl)-cyclopentan-1-one
- FCH2007354
- RL02552
- ST2404036
- AX8283876
- CS-0136671
- AKOS022185710
- DS-8476
- DTXSID10454878
- A879535
- SCHEMBL7199479
- J-506437
- 3RN
- C73905
- 20618-42-2
- SY114839
- MFCD22542676
- MDL： MFCD22542676
- Inchi： 1S/C6H10O2/c7-4-5-2-1-3-6(5)8/h5,7H,1-4H2
- InChI Key： VUFAQJGFNIATIT-UHFFFAOYSA-N
- SMILES： O=C1CCCC1CO

Computed Properties

Exact Mass: 114.0681
Monoisotopic Mass: 114.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 98.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 0.3

Experimental Properties

PSA: 37.3

2-(Hydroxymethyl)cyclopentanone Security Information

Signal Word：Warning
Hazard Statement： H317-H319
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD267744)

2-(Hydroxymethyl)cyclopentanone Pricemore >>

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Chemenu	CM128044-1g	2-(hydroxymethyl)cyclopentan-1-one	20618-42-2	96%	1g	$281	2021-08-05
Chemenu	CM128044-5g	2-(hydroxymethyl)cyclopentan-1-one	20618-42-2	96%	5g	$842	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PK207-200mg	2-(Hydroxymethyl)cyclopentanone	20618-42-2	96%	200mg	823.0CNY	2021-07-12
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Chemenu	CM128044-1g	2-(hydroxymethyl)cyclopentan-1-one	20618-42-2	96%	1g	$369	2023-03-07
Chemenu	CM128044-5g	2-(hydroxymethyl)cyclopentan-1-one	20618-42-2	96%	5g	$1180	2023-03-07
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